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Compound Name: Ethyltrichlorosilane

Cat. No.: B093397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyltrichlorosilane (C2H5SiCl3) is a fundamental organosilicon compound characterized by

its high reactivity, particularly with water, and its role as a precursor in the synthesis of various

silicon-based materials. A thorough understanding of its physical properties, such as boiling

point and density, is critical for its safe handling, application in chemical synthesis, and for the

design and optimization of manufacturing processes. This guide provides a detailed overview

of these key physical characteristics, supported by established experimental methodologies.

Core Physical Properties
The physical state of ethyltrichlorosilane under standard conditions is a colorless, fuming

liquid with a sharp, irritating odor. It is known to react violently with water, producing corrosive

hydrogen chloride gas.

Data Summary
The boiling point and density of ethyltrichlorosilane have been determined by multiple

sources. The following table summarizes the reported values for these properties, providing a

range that is useful for practical applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b093397?utm_src=pdf-interest
https://www.benchchem.com/product/b093397?utm_src=pdf-body
https://www.benchchem.com/product/b093397?utm_src=pdf-body
https://www.benchchem.com/product/b093397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Conditions

Boiling Point 99 - 102 °C (210 - 216 °F) At 1 atm (760 mmHg)

Density 1.228 - 1.24 g/cm³ At 19 - 25 °C (66 - 77 °F)

Detailed Data Points:

Boiling Point: Reported values include 99 °C[1][2][3], 99.5 °C[4][5], 100-101 °C[6], and 102

°C[7].

Density/Specific Gravity: Reported values include 1.24 g/cm³ at 25 °C[1], 1.2381 g/cm³ at 20

°C (68 °F)[4][5], 1.2373 g/cm³ at 20 °C[4], 1.238 g/cm³ at 25 °C[2][3], 1.228 g/cm³ at 19

°C[7], and 1.237 g/mL[6].

Experimental Protocols
Precise determination of the physical properties of a volatile and corrosive compound like

ethyltrichlorosilane requires rigorous adherence to standardized experimental protocols. The

methodologies outlined below are based on established standards, such as those from ASTM

International, and are suitable for this purpose.

Boiling Point Determination (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like ethyltrichlorosilane, a standard distillation method, such as

one adapted from ASTM D86, is appropriate.[1] This method measures the temperature of the

vapor as the liquid is distilled at atmospheric pressure.

Methodology:

Apparatus Setup: A simple or fractional distillation apparatus is assembled in a fume hood

due to the corrosive and volatile nature of the substance. The apparatus consists of a

distilling flask, a condenser, a receiving cylinder, and a calibrated thermometer or

temperature probe. All glassware must be thoroughly dried to prevent reaction with the

silane.
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Sample Preparation: A measured volume of ethyltrichlorosilane (e.g., 100 mL) is placed

into the distilling flask along with boiling chips to ensure smooth boiling.

Distillation: The flask is heated gently. The heating rate is controlled to produce distillate at a

steady rate (e.g., 4-5 mL per minute).

Temperature Reading: The thermometer bulb is positioned so that it is completely immersed

in the vapor phase, but not touching the liquid. The temperature is recorded when the first

drop of distillate falls from the condenser tip (initial boiling point) and remains constant as the

bulk of the material distills.

Pressure Correction: The observed boiling point is corrected to standard atmospheric

pressure (101.3 kPa or 760 mmHg).

Density Determination (Digital Density Meter Method)
The density of a liquid is its mass per unit volume. A modern and accurate method for

determining the density of liquids is through the use of a digital density meter, following a

procedure like ASTM D4052.[3][6][8][9] This instrument measures the oscillation period of a U-

shaped tube filled with the sample, from which the density is calculated.

Methodology:

Apparatus: A digital density meter capable of precise temperature control is used. The

instrument must be suitable for handling corrosive liquids.

Calibration: The instrument is calibrated prior to use with two standards of known density,

typically dry air and deionized water, at the desired measurement temperature (e.g., 20 °C or

25 °C).

Sample Injection: A small, bubble-free aliquot of ethyltrichlorosilane is carefully injected

into the oscillating U-tube of the meter using a syringe. The measurement cell must be

completely filled. Given the reactivity of ethyltrichlorosilane, this procedure must be

performed in a dry, inert atmosphere (e.g., in a glove box) to prevent hydrolysis.

Measurement: The instrument measures the oscillation period of the filled tube and

automatically calculates the density. The measurement is repeated until a stable reading is
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obtained.

Cleaning: After measurement, the cell is thoroughly cleaned with an appropriate solvent and

dried completely to prevent corrosion and residue buildup.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for determining the boiling point of

ethyltrichlorosilane using the distillation method.
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Caption: Workflow for Boiling Point Determination by Distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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